Cas no 67304-39-6 (1,4-Naphthalenedione,2-(octadecylthio)-)

• Product Name: 1,4-Naphthalenedione,2-(octadecylthio)-
• CAS No: 67304-39-6
• MF: C₂₈H₄₂O₂S
• MW: 442.696887493134
• CID: 522048
• PubChem ID: 315744
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-(octadecylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-(octadecylthio)-
• NSC-241495
• BDBM50430476
• 67304-39-6
• CHEMBL2335542
• 2-octadecylsulfanylnaphthalene-1,4-dione
• NSC241495
• DTXSID00311345

• Inchi： 1S/C28H42O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-31-27-23-26(29)24-20-17-18-21-25(24)28(27)30/h17-18,20-21,23H,2-16,19,22H2,1H3
• InChI Key： CTEHFYUCVZIPJQ-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2C=CC=CC=2C1=O)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 442.29076
• Monoisotopic Mass: 442.291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 554°C at 760 mmHg
• Flash Point: 213.8°C
• Refractive Index: 1.537
• PSA: 34.14
• LogP: 8.94420